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Compound of Interest

Compound Name: 2,4,5-Trinitrophenol

Cat. No.: B12656829 Get Quote

CAS Number: 610-26-4 IUPAC Name: 2,4,5-Trinitrophenol

This technical guide serves as a resource for researchers, scientists, and drug development

professionals, providing available data on 2,4,5-Trinitrophenol. It is important to note that

publicly available information on this specific isomer is limited. The majority of research in this

area has focused on its structural isomer, 2,4,6-Trinitrophenol (picric acid).

Physicochemical Properties
Quantitative data for 2,4,5-Trinitrophenol is sparse in the literature. The following table

summarizes the available computed data for this compound.[1] For comparison, the

experimental data for the well-studied isomer 2,4,6-Trinitrophenol is also included.
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Property
2,4,5-Trinitrophenol
(Computed)

2,4,6-Trinitrophenol
(Experimental)

Molecular Formula C₆H₃N₃O₇ C₆H₃N₃O₇

Molecular Weight 229.10 g/mol 229.10 g/mol

Melting Point 96 °C[2] 121.8 °C

Boiling Point Decomposes Explodes > 300 °C

Density Not Available 1.763 g/cm³

Appearance Not Available Yellow Crystalline Solid

Solubility in Water Not Available 1.40 g/100 mL

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2,4,5-Trinitrophenol are not readily

available in the surveyed scientific literature. The synthesis of trinitrophenols, such as the well-

documented 2,4,6-Trinitrophenol, typically involves the nitration of phenol or dinitrophenols

using a mixture of concentrated nitric acid and sulfuric acid.[3][4] However, the specific reaction

conditions and purification methods to selectively synthesize the 2,4,5-isomer are not

described in the available resources.

Biological Activity and Toxicological Data
There is a significant lack of specific data regarding the biological activity, signaling pathways,

and toxicology of 2,4,5-Trinitrophenol. Research on the biological effects of nitrophenols has

predominantly focused on 2,4-Dinitrophenol and 2,4,6-Trinitrophenol. These compounds are

known to be toxic and can uncouple oxidative phosphorylation.[5][6][7][8] Given the structural

similarities, it is plausible that 2,4,5-Trinitrophenol may exhibit similar toxicological properties,

but specific studies are required for confirmation.

Analytical Methods
Specific analytical methods for the detection and quantification of 2,4,5-Trinitrophenol are not

detailed in the available literature. However, general methods for the analysis of nitrophenols,
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such as high-performance liquid chromatography (HPLC) and gas chromatography-mass

spectrometry (GC-MS), would likely be applicable.[9]

Logical Relationship Diagram
Due to the absence of specific information on the synthesis or biological pathways of 2,4,5-
Trinitrophenol, a detailed workflow or signaling pathway diagram cannot be constructed.

However, a conceptual diagram illustrating the general synthesis route for trinitrophenols is

provided below for contextual understanding.

General Synthesis Pathway for Trinitrophenols

Phenol

Trinitrophenol Isomers
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Caption: General synthesis route for trinitrophenols.

In conclusion, while the basic chemical identity of 2,4,5-Trinitrophenol is established, there is

a notable scarcity of in-depth technical data in the public domain. Researchers and

professionals interested in this specific isomer should be aware of this information gap and may

need to conduct foundational research to characterize its properties, synthesis, and biological

effects. The information available for its isomer, 2,4,6-Trinitrophenol, may serve as a

preliminary reference point, but it is not a substitute for specific experimental data on 2,4,5-
Trinitrophenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.researchgate.net/publication/270817505_Highly_Effective_Liquid_Chromatographic_Determination_of_246-Trinitrophenol_in_Surface_Waters_after_Its_Selective_Solid_Phase_Extraction
https://www.benchchem.com/product/b12656829?utm_src=pdf-body
https://www.benchchem.com/product/b12656829?utm_src=pdf-body
https://www.benchchem.com/product/b12656829?utm_src=pdf-body-img
https://www.benchchem.com/product/b12656829?utm_src=pdf-body
https://www.benchchem.com/product/b12656829?utm_src=pdf-body
https://www.benchchem.com/product/b12656829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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